Cas no 127708-38-7 ((R)-β-Fluorophenethylamine hydrochloride)

• Product Name: (R)-β-Fluorophenethylamine hydrochloride
• CAS No: 127708-38-7
• MF: C₈H₁₁ClFN
• MW: 175.631044626236
• CID: 2602691
• PubChem ID: 329767763
• Update Time: 2025-10-24

(R)-β-Fluorophenethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (βR)-β-Fluorobenzeneethanamine hydrochloride
• (R)-β-Fluoro-β-phenylethylamine hydrochloride
• (R)-β-Fluorobenzeneethanamine hydrochloride
• (R)-beta-Fluorophenethylamine hydrochloride 95%
• (R)-beta-Fluorophenethylamine hydrochloride
• 2-fluoro-2-phenylethan-1-aminehydrochloride
• (R)-2-Fluoro-2-phenylethan-1-amine hydrochloride
• 2-fluoro-2-phenylethan-1-amine hydrochloride
• EN300-142012
• 127708-38-7
• 2-Fluoro-2-phenylethanamine hydrochloride
• SCHEMBL4226728
• 64068-24-2
• 2-fluoro-2-phenylethanamine;hydrochloride
• (R)-β-Fluorophenethylamine hydrochloride

• MDL： MFCD25976533
• Inchi： 1S/C8H10FN.ClH/c9-8(6-10)7-4-2-1-3-5-7;/h1-5,8H,6,10H2;1H/t8-;/m0./s1
• InChI Key： ULMDYGAIJJWADH-QRPNPIFTSA-N
• SMILES： [C@H](C1C=CC=CC=1)(F)CN.Cl

Computed Properties

• Exact Mass: 175.0564052g/mol
• Monoisotopic Mass: 175.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 89.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 190-200 °C

(R)-β-Fluorophenethylamine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on (R)-β-Fluorophenethylamine hydrochloride

Introduction to (R)-β-Fluorophenethylamine Hydrochloride

The compound with CAS No. 127708-38-7, commonly referred to as (R)-β-Fluorophenethylamine hydrochloride, is a structurally unique amine derivative that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is characterized by its chiral center at the β-carbon, which imparts distinct stereochemical properties. The presence of a fluorine atom at the β-position further enhances its chemical reactivity and biological activity. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of novel therapeutics.

(R)-β-Fluorophenethylamine hydrochloride is synthesized through a multi-step process involving fluorination and stereoselective synthesis techniques. The hydrochloride salt form is particularly advantageous due to its enhanced solubility in aqueous media, making it more amenable for pharmacological studies. Researchers have employed advanced analytical techniques such as NMR spectroscopy and X-ray crystallography to elucidate its molecular structure and confirm its stereochemistry.

Recent advancements in medicinal chemistry have underscored the importance of chirality in drug design. The (R)-configuration of this compound plays a pivotal role in determining its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Studies conducted on animal models have demonstrated that (R)-β-Fluorophenethylamine hydrochloride exhibits selective binding affinity towards certain neurotransmitter receptors, suggesting its potential role in modulating central nervous system (CNS) activity.

In terms of therapeutic applications, this compound has shown promise in preclinical trials targeting neurological disorders such as anxiety and depression. Its ability to influence monoamine neurotransmitter systems, particularly dopamine and serotonin, has been extensively investigated. Researchers have reported that the fluorine substitution at the β-position significantly enhances its bioavailability and reduces off-target effects compared to other phenethylamine derivatives.

The synthesis of (R)-β-Fluorophenethylamine hydrochloride involves a series of carefully controlled reactions to ensure high enantiomeric purity. Key steps include the introduction of the fluorine atom via electrophilic substitution and subsequent resolution of the racemic mixture using chiral resolving agents. These methods have been optimized to achieve high yields and maintain the integrity of the chiral center throughout the synthesis process.

From an environmental standpoint, studies on the ecotoxicology of this compound have revealed that it exhibits low toxicity towards aquatic organisms under standard testing conditions. This finding is particularly relevant for regulatory agencies assessing its safety profile for potential therapeutic use.

In conclusion, (R)-β-Fluorophenethylamine hydrochloride represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique chemical properties, combined with recent advances in synthetic methodology and pharmacological evaluation, position it as a promising candidate for further research and development.